N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H18FN3O2/c1-16(29)17-9-13-20(14-10-17)26-24(30)22-15-28(21-5-3-2-4-6-21)27-23(22)18-7-11-19(25)12-8-18/h2-15H,1H3,(H,26,30)
• InChI Key: LKNZHFHYGSEXNN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(N=C2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C24H18FN3O2
• Molecular Weight: 399.4 g/mol

Description

N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives This compound is characterized by the presence of three distinct aromatic rings and a carboxamide functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with an appropriate 1,3-diketone.

Introduction of the acetyl group: The acetyl group can be introduced via Friedel-Crafts acylation using acetyl chloride and a Lewis acid catalyst such as aluminum chloride.

Substitution with fluorophenyl and phenyl groups: This step involves the use of appropriate aryl halides and palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the substituents used.

Scientific Research Applications

N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-acetylphenyl)-5-(4-fluorophenyl)furan-2-carboxamide
• N-(4-acetylphenyl)-N’-(4-fluorophenyl)urea
• N-(4-acetylphenyl)-2-(4-fluorophenyl)acetamide

Uniqueness

N-(4-acetylphenyl)-3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxamide is unique due to its specific combination of functional groups and aromatic rings, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.